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Compound of Interest

Compound Name: Monoethyl malonate

Cat. No.: B032080 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Monoethyl malonate, including detailed operational and

disposal plans. By adhering to these procedural steps, you can mitigate risks and ensure the

integrity of your work.

Monoethyl malonate is a chemical that requires careful handling due to its potential hazards.

It is known to cause skin and eye irritation and may also lead to respiratory irritation.[1][2][3]

Adherence to proper personal protective equipment (PPE) protocols and handling procedures

is crucial for minimizing exposure and ensuring a safe working environment.

Essential Safety and Handling Protocols
1. Personal Protective Equipment (PPE):

A multi-layered approach to personal protection is necessary when working with Monoethyl
malonate. The following table summarizes the recommended PPE:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[4]

To prevent skin contact and

irritation.[1][2]

Eye Protection

Safety glasses with side

shields or goggles. A face

shield may be required in

situations with a splash

hazard.[1][2]

To protect against splashes

and eye irritation.[1][2]

Respiratory Protection

A NIOSH-approved respirator

(e.g., dust mask type N95, or a

multi-purpose combination

respirator cartridge) should be

used, especially when

generating dust or aerosols.[5]

To prevent inhalation and

respiratory tract irritation.[3]

Skin and Body Protection
A lab coat or other protective

clothing should be worn.[1]

To prevent contamination of

personal clothing and skin.

2. Handling Procedures:

Safe handling of Monoethyl malonate involves a combination of engineering controls and

good laboratory practices.

Ventilation: Always handle Monoethyl malonate in a well-ventilated area.[1] The use of a

chemical fume hood or a local exhaust system is strongly recommended to minimize the

inhalation of vapors or dust.[1]

Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin, eyes,

and clothing.[1]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[1][6] Do

not eat, drink, or smoke in the laboratory.

3. Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.uky.edu/Ag/Entomology/PSEP/5protective.html
https://www.tcichemicals.com/BE/en/sds/M0975_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC399900050&productDescription=MONO-ETHYL+MALONATE%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0975_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC399900050&productDescription=MONO-ETHYL+MALONATE%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0975_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC399900050&productDescription=MONO-ETHYL+MALONATE%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://labsolu.ca/product/monoethyl-malonate-2/
https://pubchem.ncbi.nlm.nih.gov/compound/Monoethyl-malonate
https://www.tcichemicals.com/BE/en/sds/M0975_EU_6N.pdf
https://www.benchchem.com/product/b032080?utm_src=pdf-body
https://www.benchchem.com/product/b032080?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/M0975_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0975_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0975_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0975_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/M2700
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper storage is critical to maintain the stability of Monoethyl malonate and prevent

accidents.

Containers: Keep containers tightly closed when not in use.[1]

Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[2]

Special Conditions: Some sources recommend storing under an inert gas, as the substance

can be sensitive to moisture and heat.[5][6]

Emergency and Disposal Plans
1. First Aid Measures:

In the event of accidental exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[2]

Remove contaminated clothing and wash it

before reuse.[1][6][7] If skin irritation occurs,

seek medical attention.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[1] If eye

irritation persists, seek medical attention.[1]

Inhalation

Move the exposed person to fresh air. If they are

not breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[2]

2. Disposal Plan:
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The disposal of Monoethyl malonate and its containers must be carried out in accordance

with all applicable federal, state, and local regulations.[1]

Chemical Waste: Unused or waste Monoethyl malonate should be collected in a

designated, labeled, and sealed container for chemical waste.

Disposal Method: One recommended method for disposal is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[1] Always consult with your institution's environmental health and safety (EHS)

department for specific disposal guidelines.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent and

disposed of as hazardous waste. Do not reuse empty containers.

Physical and Chemical Properties
The following table summarizes key quantitative data for Monoethyl malonate:

Property Value

Molecular Formula C5H8O4[3][8]

Molecular Weight 132.12 g/mol [3][6]

Appearance
Colorless to pale yellow liquid or solid (crystal -

powder).[1][8]

Melting Point

-13 °C to 200 °C (decomposes) (Note: Varies

significantly between sources, may depend on

the specific form, e.g., potassium salt).[1][5][6]

Boiling Point 106.5 °C at 3 mmHg.

Density Approximately 1.119 g/mL at 25 °C.

Flash Point 113 °C (235.4 °F) - closed cup.
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Safe Handling Workflow for Monoethyl Malonate

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Work in a Well-Ventilated Area (Fume Hood)

Handle with Care to Avoid Contact and Spills

Securely Close Container and Store Properly

Wash Hands and Exposed Skin Thoroughly

Segregate Waste into Labeled, Sealed Containers

Dispose of According to Institutional and Regulatory Guidelines

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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